Cas no 646027-01-2 (Benzenemethanamine, N-(2-cyclopentyl-1-methylethyl)-)

• Product Name: Benzenemethanamine, N-(2-cyclopentyl-1-methylethyl)-
• CAS No: 646027-01-2
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 422646
• PubChem ID: 71379591
• Update Time: 2025-04-19

Benzenemethanamine, N-(2-cyclopentyl-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-cyclopentyl-1-methylethyl)-
• N-benzyl-1-cyclopentylpropan-2-amine
• Z1497613972
• SCHEMBL23023041
• DTXSID30802150
• 646027-01-2
• N-benzyl-1-cyclopentyl-propan-2-amine
• AKOS030584378

• Inchi： 1S/C15H23N/c1-13(11-14-7-5-6-8-14)16-12-15-9-3-2-4-10-15/h2-4,9-10,13-14,16H,5-8,11-12H2,1H3
• InChI Key： SQXFFZXDMLJHMX-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C)CC1CCCC1

Computed Properties

• Exact Mass: 217.18319
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03